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Compound of Interest

Compound Name: Aluminum nitrate nonahydrate

Cat. No.: B147935

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
aluminum nitrate nonahydrate, Al(NO3)3-9H20. The information is curated for professionals
in research, scientific, and drug development fields, with a focus on quantitative data, detailed
experimental methodologies, and visual representations of key chemical processes.

Core Chemical and Physical Properties

Aluminum nitrate nonahydrate is a white, crystalline solid that is highly soluble in water. It is
a salt of aluminum and nitric acid and is known for its strong oxidizing properties.[1][2] The
nonahydrate form is the most common and stable crystalline hydrate of aluminum nitrate.[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of aluminum nitrate
nonahydrate, compiled from various scientific and technical sources.
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Property Value Units Conditions Citations
Molecular
Al(NOs)3-9H20 - - [4][5]
Formula
Molar Mass 375.13 g/mol - [1][41[6]
White, crystalline
Appearance ] - - (1103171
solid
Density 1.72 g/cms3 at 20 °C [11181I9]
Melting Point 73-73.9 °C - [A[71[10][1]
150
Boiling Point °C - [1]
(decomposes)
Solubility in
67.3 g/100 mL - [1]
Water
73.9 /100 mL at 20 °C [11[7]
160 g/100 mL at 100 °C [1]
Solubility in
14.45 g/100 mL - [1]
Methanol
Solubility in
8.63 9/100 mL - [1]
Ethanol
pH of Aqueous 50 g/L in H20 at
] 20-4.0 - [5191[12]
Solution 20 °C

Experimental Protocols

This section details the methodologies for determining key chemical properties of aluminum
nitrate nonahydrate.

Melting Point Determination (Capillary Method)

This protocol is based on the standard capillary method for determining the melting point of
crystalline solids.[11][13]
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (thin-walled, sealed at one end)
Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of aluminum nitrate nonahydrate is finely ground
using a mortar and pestle. The open end of a capillary tube is tapped into the powdered
sample to a height of 2-3 mm. The tube is then inverted and tapped gently to pack the
sample into the sealed end.

Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.

Approximate Melting Point Determination: The sample is heated at a rapid rate to obtain an
approximate melting point range.

Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is
prepared and heated at a slower rate (approximately 1-2 °C per minute) as the temperature
approaches the approximate melting point.

Data Recording: The temperature at which the first droplet of liquid appears and the
temperature at which the entire sample becomes a clear liquid are recorded as the melting
point range.

Determination of Water Solubility (Flask Method - OECD
105)

This protocol is adapted from the OECD Guideline 105 for testing chemicals, specifically the
flask method for substances with solubility above 10-2 g/L.[2][6][9][12][14]
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Apparatus:

o Constant temperature water bath or shaker
o Erlenmeyer flasks with stoppers

e Analytical balance

« Filtration or centrifugation equipment

o Appropriate analytical instrument for determining aluminum or nitrate concentration (e.g.,
ICP-AES, lon Chromatography)

Procedure:

e Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium.

o Sample Preparation: An excess amount of aluminum nitrate nonahydrate, as determined
by the preliminary test, is added to a known volume of deionized water in an Erlenmeyer
flask.

o Equilibration: The flask is placed in a constant temperature bath (e.g., 20 °C) and agitated for
a sufficient time to reach equilibrium (typically 24-48 hours).

o Phase Separation: The saturated solution is separated from the undissolved solid by filtration
or centrifugation.

¢ Analysis: The concentration of aluminum nitrate in the clear aqueous phase is determined
using a suitable analytical method.

o Calculation: The solubility is expressed in g/100 mL of water.

pH of Aqueous Solution (ASTM E70)

This protocol follows the principles outlined in ASTM E70 for the determination of pH of
aqueous solutions with a glass electrode.[4][8][10][15]
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Apparatus:

pH meter with a glass electrode and a reference electrode (or a combination electrode)

Standard pH buffer solutions (e.g., pH 4, 7, and 10)

Beakers

Magnetic stirrer and stir bar

Thermometer

Procedure:

o Calibration: The pH meter is calibrated using at least two standard buffer solutions that
bracket the expected pH of the sample.

o Sample Preparation: A solution of aluminum nitrate nonahydrate of a specified
concentration (e.g., 5% w/v) is prepared by dissolving the salt in deionized water.

o Measurement: The electrode is rinsed with deionized water and then with a portion of the
sample solution. The electrode is then immersed in the sample solution, and the solution is
gently stirred. The pH reading is recorded once it has stabilized. The temperature of the
solution is also recorded.

Chemical Reactions and Pathways
Thermal Decomposition

Aluminum nitrate nonahydrate undergoes thermal decomposition upon heating. The process
involves dehydration followed by the decomposition of the nitrate to form aluminum oxide and
various nitrogen oxides.[16] A study by the Bureau of Mines identified the primary gaseous
products as nitric acid (HNO3), nitrogen dioxide (NO2z), nitric oxide (NO), and nitrous oxide
(N20).[17]
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Heating Process

~73°C >100°C
AI(NO3)3-9H20 (solid) Molten AI(NO3)3-9Hz0

150-200 °C

Dehydration

g Al20s (solid)

Gaseous Products

Decomposition

Click to download full resolution via product page
Thermal Decomposition Workflow of Aluminum Nitrate Nonahydrate.

Hydrolysis in Aqueous Solution

When dissolved in water, the aluminum ion (AB*) from aluminum nitrate nonahydrate is
hydrated to form the hexaaquaaluminium ion, [Al(H20)s]3*. This complex ion acts as a weak
acid, undergoing hydrolysis to release a proton (H*) and form acidic solutions.[18][19]
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[AI(OH)(H20)s]2*

[Al(H20)e]3*

Click to download full resolution via product page
Hydrolysis Pathway of Hexaaquaaluminium lon.

Reaction with Sodium Hydroxide

Aluminum nitrate reacts with sodium hydroxide in a double displacement reaction to form a
white precipitate of aluminum hydroxide, Al(OH)s, and aqueous sodium nitrate, NaNOs.[3][7]

[16][20]

Reactants

Al(NO3)s (aq) NaOH (aq)

Al(OH)3 (s)! NaNOs (aq)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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